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Compound of Interest

Compound Name: 2-Methyldecane
CAS No.: 6975-98-0
Cat. No.: B1664565
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This guide provides a comprehensive toxicological profile of 2-Methyldecane (CAS No. 6975-
98-0), a branched-chain alkane. Designed for researchers, scientists, and drug development
professionals, this document synthesizes available data with established toxicological
principles to offer a thorough understanding of the potential hazards associated with this
compound. In instances where data for 2-Methyldecane is limited, a read-across approach
from structurally similar isoparaffinic hydrocarbons is employed to provide a robust
assessment.

Chemical and Physical Properties of 2-
Methyldecane

Understanding the physicochemical properties of a substance is fundamental to predicting its
toxicological behavior, including its absorption, distribution, metabolism, and excretion (ADME)
profile. 2-Methyldecane is a colorless liquid with a characteristic odor.[1][2] Its key properties
are summarized in the table below.
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Property Value Source
Molecular Formula Ci11H24 [1]
Molecular Weight 156.31 g/mol [1]
Boiling Point 189.3 °C at 760 mm Hg [11[3]
Melting Point -48.9 °C [1]
Vapor Pressure 0.49 mmHg at 25 °C [1]

- 0.2971 mg/L at 25 °C
Water Solubility (estimated) [3]
estimate

LogP (Octanol/Water Partition ]
o 6.156 (estimated) [3]
Coefficient)

The high LogP value and low water solubility of 2-Methyldecane suggest a lipophilic nature,
indicating a potential for absorption through lipid-rich membranes and distribution into fatty
tissues.

Toxicokinetics: The Journey Through the Body

While specific toxicokinetic studies on 2-Methyldecane are not readily available, the general
behavior of branched alkanes in biological systems provides a predictive framework.

Absorption

Due to its lipophilicity, 2-Methyldecane is expected to be readily absorbed following oral and
inhalation exposure. Dermal absorption is generally low for alkanes but can be enhanced with
prolonged contact or through damaged skin.[4]

Distribution

Following absorption, 2-Methyldecane is likely to distribute to lipid-rich tissues such as adipose
tissue, the liver, and the central nervous system. This distribution pattern is characteristic of
lipophilic substances.

Metabolism
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The metabolism of branched alkanes like 2-Methyldecane primarily occurs in the liver via
oxidation reactions catalyzed by cytochrome P450 enzymes. The primary metabolic pathway
involves hydroxylation at the terminal or sub-terminal carbon atoms, followed by further
oxidation to carboxylic acids, which can then be conjugated and excreted.

Excretion

The metabolites of 2-Methyldecane are expected to be more water-soluble than the parent
compound, facilitating their excretion primarily through urine and feces. A portion of the
unchanged compound may be excreted via exhalation.

Acute and Chronic Toxicity
Acute Toxicity

2-Methyldecane exhibits a low order of acute toxicity. The primary hazards associated with
acute exposure are related to its physical properties and effects on the central nervous system
at high concentrations.

Route Species Value Classification Source
Inhalation LC50 > 12,200 N
Rat Not Classified [1][5]

(vapor) mg/m3/4hr

Data not Aspiration
Oral - , [11[5]

available Hazard
Dermal Rabbit Not an irritant Not Classified [6]
Eye Rabbit Not an irritant Not Classified [6]

Aspiration Hazard: A significant concern with liquid hydrocarbons like 2-Methyldecane is the
risk of aspiration into the lungs if swallowed or vomited, which can lead to chemical
pneumonitis.[1][4][5][7] This is a critical consideration in handling and emergency response.

Central Nervous System Effects: High vapor concentrations may cause anesthetic effects,
including drowsiness, dizziness, and headache.[1][2][5]

Chronic Toxicity
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Data from studies on isoparaffinic hydrocarbon solvents (C10-C12) provide insights into the
potential chronic effects of 2-Methyldecane. A 13-week inhalation study in rats revealed male-
specific kidney effects (nephropathy) and liver enlargement in both sexes.[8]

o Male Rat Nephropathy: The kidney changes observed are attributed to an accumulation of
alpha 2u-globulin, a protein specific to male rats. This phenomenon is not considered
relevant to human health.[8]

» Liver Enlargement: The observed liver enlargement, without accompanying pathological
changes or elevation in liver enzymes, is considered an adaptive response to the metabolic
load of the hydrocarbon.[8]

The overall No Observed Adverse Effect Concentration (NOAEC) from this study was greater
than 10,000 mg/m3.[8]

Specialized Toxicological Endpoints
Carcinogenicity

There are no specific carcinogenicity studies available for 2-Methyldecane. However,
isoparaffinic hydrocarbons are generally not considered carcinogenic.[4]

Mutagenicity

In vitro genotoxicity studies on similar C9-C14 aliphatic hydrocarbons have been conducted.
The available data suggests that these substances are not mutagenic.[9] The standard battery
of genotoxicity tests, as recommended by the Organisation for Economic Co-operation and
Development (OECD), would be required for a definitive assessment.[3][10][11]

Reproductive and Developmental Toxicity

Studies on C9-12 isoalkanes have shown no evidence of maternal toxicity, developmental
toxicity, or teratogenicity in rats exposed via inhalation.[6] For a comprehensive evaluation, a
study following OECD Test Guideline 422 (Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test) or OECD Test Guideline 443 (Extended
One-Generation Reproductive Toxicity Study) would be necessary.[2][12][13][14]
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Experimental Protocols for Toxicological
Assessment

To further elucidate the toxicological profile of 2-Methyldecane, a series of standardized in vitro
and in vivo assays would be required. The following section outlines the principles and
methodologies of these key experiments, grounded in OECD guidelines.

In Vitro Cytotoxicity Assessment

Rationale:In vitro cytotoxicity assays provide a rapid and ethical means to assess the basal
toxicity of a compound and can be used to estimate starting doses for in vivo studies.[15][16]

Methodology (based on OECD TG 129):

e Cell Culture: Utilize a suitable cell line, such as Balb/c 3T3 fibroblasts or normal human
keratinocytes.

o Exposure: Expose confluent cell monolayers to a range of concentrations of 2-
Methyldecane for a defined period.

o Endpoint Measurement: Assess cell viability using a quantitative assay, such as the Neutral
Red Uptake (NRU) assay.

o Data Analysis: Determine the concentration that causes a 50% reduction in cell viability
(1C50).

Exposure to
C o ) e ) e D),
9. (Concentration Gradient) P Y

Click to download full resolution via product page

Caption: Workflow for In Vitro Cytotoxicity Testing.

In Vitro Genotoxicity: Bacterial Reverse Mutation Test
(Ames Test)
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Rationale: The Ames test is a widely used method to assess the mutagenic potential of a
chemical by measuring its ability to induce reverse mutations in histidine-requiring strains of
Salmonella typhimurium.[17]

Methodology (based on OECD TG 471):
» Bacterial Strains: Use a set of tester strains with different mutations in the histidine operon.

e Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation
system (S9 mix) to detect metabolites that may be mutagenic.

o Exposure: Expose the bacterial strains to various concentrations of 2-Methyldecane on a
minimal agar plate.

¢ Incubation: Incubate the plates for 48-72 hours.

e Scoring: Count the number of revertant colonies (his+). A significant, dose-dependent
increase in revertants indicates a positive result.
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Caption: Ames Test Experimental Workflow.
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In Vivo Repeated Dose Toxicity Study with
Reproductive/Developmental Screening

Rationale: This study provides information on the general systemic toxicity of a substance after
repeated exposure and includes a screening assessment of its potential effects on reproduction
and development.

Methodology (based on OECD TG 422):
« Animal Model: Use a rodent species, typically Sprague-Dawley rats.

o Dosing: Administer 2-Methyldecane daily via the most relevant route of exposure (e.g.,
gavage or inhalation) at three dose levels plus a control group. Males are dosed for a
minimum of 28 days, and females are dosed for 14 days before mating, through mating,
gestation, and lactation.

o Observations: Monitor for clinical signs of toxicity, body weight changes, and food
consumption.

» Reproductive Parameters: Assess mating performance, fertility, gestation length, and
parturition.

o Developmental Parameters: Evaluate pup viability, growth, and development.

e Pathology: Conduct a full necropsy and histopathological examination of parental animals
and selected offspring.

First Generation (F1) Endpoints
Parental Generation (P) Birth Weanin Post-weaning F1 Viability, Growth,
9 Observations & Development
Pre-mating Dosin Matin Gestation Dosing Lactation Dosin g
(Males & Fsmales] ng (Females) (Females) / Y
Parental Systemic Toxicity

& Reproductive Performance
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Caption: Overview of OECD TG 422 Study Design.

Conclusion and Future Directions

The available toxicological data for 2-Methyldecane, supplemented by read-across from
structurally similar isoparaffinic hydrocarbons, indicates a low order of systemic toxicity. The
primary concerns are aspiration hazard upon ingestion and transient central nervous system
effects at high vapor concentrations. There is no current evidence to suggest that 2-
Methyldecane is a skin or eye irritant, a skin sensitizer, or that it possesses mutagenic,
carcinogenic, or reproductive and developmental toxicity.

However, to establish a definitive toxicological profile, further studies on 2-Methyldecane are
warranted, particularly in the areas of toxicokinetics, chronic toxicity, and genotoxicity, following
internationally recognized guidelines such as those established by the OECD. This will provide
a more complete understanding of its potential risks to human health and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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